Cas no 51317-87-4 (2-bromo-1-(2-hydroxy-5-methylphenyl)ethanone)

• Product Name: 2-bromo-1-(2-hydroxy-5-methylphenyl)ethanone
• CAS No: 51317-87-4
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 1572190
• PubChem ID: 13573513
• Update Time: 2025-06-09

2-bromo-1-(2-hydroxy-5-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-hydroxy-5-methylphenyl)ethanone
• ethanone, 2-bromo-1-(2-hydroxy-5-methylphenyl)-
• 2-BROMO-2'-HYDROXY-5'-METHYLACETOPHENONE
• SCHEMBL3233653
• 51317-87-4
• 2-bromo-1-(2-hydroxy-5-methyl-phenyl)ethanone
• 2-bromo-1-(2-hydroxy-5-methylphenyl)ethan-1-one
• DTXSID60544157
• DA-26976
• F70246
• JHEBTDDCIHXQSK-UHFFFAOYSA-N

• Inchi： 1S/C9H9BrO2/c1-6-2-3-8(11)7(4-6)9(12)5-10/h2-4,11H,5H2,1H3
• InChI Key： JHEBTDDCIHXQSK-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=CC=C(C)C=1)O)=O

Computed Properties

• Exact Mass: 227.97857
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on 2-bromo-1-(2-hydroxy-5-methylphenyl)ethanone

Compound CAS No 51317-87-4: 2-Bromo-1-(2-Hydroxy-5-Methylphenyl)Ethanone

2-Bromo-1-(2-hydroxy-5-methylphenyl)ethanone, also known by its CAS number 51317-87-4, is a chemical compound with a complex structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of aromatic ketones and contains a bromine atom, which adds to its reactivity and potential uses in organic synthesis.

The molecular structure of 2-bromo-1-(2-hydroxy-5-methylphenyl)ethanone consists of a phenyl ring substituted with a hydroxyl group at the 2-position and a methyl group at the 5-position. The ethanone group is attached to the phenyl ring, and the bromine atom is located at the 2-position of the phenyl ring. This unique arrangement makes it a versatile compound for various chemical reactions, including nucleophilic substitutions and additions.

Recent studies have highlighted the importance of CAS No 51317-87-4 in the field of medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive compounds, particularly in the development of anti-inflammatory and antioxidant agents. The presence of the hydroxyl group and bromine atom in the molecule provides multiple sites for functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

In terms of synthesis, 2-bromo-1-(2-hydroxy-5-methylphenyl)ethanone can be prepared through various methods, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods have been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. The compound's stability under different reaction conditions has also been extensively studied, ensuring its reliability in industrial applications.

The application of CAS No 51317-87-4 extends beyond pharmaceuticals. It has been utilized in agrochemicals, where its ability to act as an intermediate in pesticide synthesis has been exploited. Additionally, it plays a role in material science, particularly in the development of advanced polymers and coatings that require specific functional groups for cross-linking or surface modification.

From an environmental perspective, understanding the degradation pathways of 2-bromo-1-(2-hydroxy-5-methylphenyl)ethanone is crucial for assessing its impact on ecosystems. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes microbial transformation into less toxic byproducts under controlled conditions.

In conclusion, CAS No 51317-87-4, or 2-bromo-1-(2-hydroxy-5-methylphenyl)ethanone, stands out as a significant compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new potential uses and optimize its synthesis methods, this compound is poised to remain a key player in the field of organic chemistry.